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Cat. No.: B168558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TCS1105 is a benzodiazepine receptor (BZR) ligand with a unique pharmacological profile,

acting as an agonist at γ-aminobutyric acid-A (GABAA) receptors containing the α2 subunit and

as an antagonist at those containing the α1 subunit.[1][2][3] This selective activity makes

TCS1105 a valuable tool for investigating the distinct physiological roles of these GABAA

receptor subtypes in the central nervous system. Proper preparation of TCS1105 for in vitro

studies is critical for obtaining accurate and reproducible results. These application notes

provide detailed protocols for the dissolution, storage, and application of TCS1105 in cell

culture experiments.
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Parameter Value Reference

Molecular Weight 296.3 g/mol [2]

Solubility in DMSO Up to 100 mM [4]

Solubility in Ethanol Up to 20 mM [4]

Stock Solution Storage

-20°C for up to 1 month

(protect from light); -80°C for

up to 6 months.[1]

Recommended Final DMSO

Concentration in Cell Culture
≤ 0.5% (v/v) [3][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM TCS1105 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TCS1105 in dimethyl

sulfoxide (DMSO).

Materials:

TCS1105 powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)[6][7]

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Equilibrate Reagents: Allow the TCS1105 powder and DMSO to equilibrate to room

temperature before use.

Weigh TCS1105: Accurately weigh a specific amount of TCS1105 powder. For example, to

prepare 1 ml of a 10 mM stock solution, weigh out 2.963 mg of TCS1105 (Molecular Weight
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= 296.3 g/mol ).

Dissolution:

Add the weighed TCS1105 to a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to achieve a 10 mM concentration. For 2.963 mg of

TCS1105, add 1 mL of DMSO.

To aid dissolution, gently vortex the tube. If necessary, warm the tube to 37°C and briefly

sonicate in an ultrasonic bath.[4] Visually inspect to ensure the compound is fully

dissolved.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.[1]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1] Protect the solution from light.[1]

Protocol 2: Dilution of TCS1105 for Cell Culture
Experiments
This protocol provides a general guideline for diluting the TCS1105 stock solution into cell

culture medium to achieve the desired final concentration. The final concentration of DMSO in

the cell culture medium should be kept as low as possible, ideally ≤ 0.5%, to minimize solvent-

induced cytotoxicity.[3][5]

Example Dilution to a Final Concentration of 10 µM:

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

10 mM stock solution in sterile cell culture medium. For example, to make a 1 mM

intermediate solution, add 10 µL of the 10 mM stock to 90 µL of cell culture medium.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell

culture wells to reach the desired final concentration.
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Using the 10 mM Stock: To achieve a final concentration of 10 µM in 1 mL of cell culture,

add 1 µL of the 10 mM stock solution. This results in a final DMSO concentration of 0.1%.

Using the 1 mM Intermediate Solution: To achieve a final concentration of 10 µM in 1 mL

of cell culture, add 10 µL of the 1 mM intermediate solution. This also results in a final

DMSO concentration of 0.1%.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the wells treated with TCS1105.[1]

Incubation: Gently mix the contents of the wells and incubate the cells for the desired

experimental duration.
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Caption: TCS1105 acts on the GABA-A receptor.

Experimental Workflow for TCS1105 Cell Treatment
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Caption: Workflow for cell treatment with TCS1105.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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